BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling Coriolin B: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Coriolin B

Cat. No.: B15563826

FOR IMMEDIATE RELEASE

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals on the natural product Coriolin B. This document provides a
detailed overview of its chemical identity, and will delve into its biological activities, and
potential therapeutic applications based on available scientific literature.

Core Chemical Information

Coriolin B is a sesquiterpenoid antibiotic belonging to the hirsutane family. It is closely related
to other Coriolins, such as Coriolin and Coriolin C, which are all produced by the fungus
Coriolus consors. While often mentioned in scientific literature, particularly in the context of its
derivatives, pinpointing a unique CAS number and chemical formula for Coriolin B can be
challenging due to the historical naming conventions and the focus on its more stable or
bioactive derivatives.

Based on a thorough review of available data, the core chemical identifiers for compounds
frequently discussed in relation to "Coriolin B" are presented below. It is crucial for researchers
to carefully consider the specific compound used in any cited study.

Compound Name CAS Number Chemical Formula
Coriolin 33404-85-2 C15H200s5[1][2][3]
Diketocoriolin B 34864-30-7 C23H3206[4]
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Note: Diketocoriolin B is explicitly identified as a derivative of Coriolin B.[5] The parent
compound, often referred to simply as Coriolin, has the CAS number 33404-85-2.[1][2][3] For
the purpose of this guide, we will focus on the properties and activities attributed to the broader
family of Coriolins, with specific details on derivatives where available.

Physicochemical Properties

Detailed physicochemical properties are essential for experimental design and drug
development. The following table summarizes the key properties of Coriolin and its derivative,
Diketocoriolin B.

Diketocoriolin B (CAS:

Property Coriolin (CAS: 33404-85-2) 34864-30-7)
Molecular Weight 280.32 g/mol [1] 404.5 g/mol [4]
Appearance Colorless Acicular Crystal[1]

Melting Point 175-166 °C (dec.)[1]

Soluble in Chloroform,

Solubilit
Y Methanol, Ethyl Acetate[1]

Biological Activity and Mechanism of Action

Coriolins have garnered significant interest due to their potent biological activities, particularly
their antitumor and antibiotic properties.

Antitumor Activity: Coriolin has demonstrated inhibitory effects on the growth of various cancer
cell lines. For instance, a concentration of 5 pg/mL can inhibit the growth of Yoshida sarcoma
by 61.6%.[1]

Antibiotic Activity: This class of compounds exhibits activity against Gram-positive bacteria and,
to a lesser extent, Gram-negative bacteria.[1] They are also active against yeast and
Trichomonas vaginalis.[1]

The precise mechanism of action is still under investigation, but it is believed to involve the
inhibition of key cellular processes. Further research is needed to fully elucidate the signaling
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pathways involved.

Experimental Protocols

To facilitate further research, this section will outline general experimental approaches for
studying Coriolin B and its analogs. Detailed protocols should be adapted from specific
literature sources.

General Workflow for Isolation and Characterization

Biological Evaluation

Extraction and Isolation Analysis and Characterization o
Antibiotic Assays

Antitumor Assays

Coriolus consors Culture Solvent Extraction Chromatographic Separation (e.g., HPLC) Spectroscopic Analysis (NMR, MS)

Purity Assessment

Click to download full resolution via product page

Figure 1: General workflow for the isolation, characterization, and biological evaluation of
Coriolins.

Signaling Pathways

The interaction of Coriolin B with cellular signaling pathways is a key area of research for
understanding its therapeutic potential. While the complete picture is still emerging, preliminary
studies suggest interference with pathways crucial for cell proliferation and survival.
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Figure 2: Proposed interaction of Coriolin B with key cellular signaling pathways in cancer
cells.

Conclusion

Coriolin B and its related compounds represent a promising class of natural products with
significant therapeutic potential. This technical guide provides a foundational understanding of
their chemical and biological properties. Further in-depth research into their mechanisms of
action and structure-activity relationships is warranted to unlock their full potential in drug
discovery and development. Researchers are encouraged to consult the primary literature for
detailed experimental procedures and to confirm the specific identity of the Coriolin derivative
being investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. The total synthesis of (+/-)-coriolin - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Unveiling Coriolin B: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563826#coriolin-b-cas-number-and-chemical-
formula-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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